N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)-5-phenyloxazole-2-carboxamide

• IUPAC Name: N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]-5-phenyl-1,3-oxazole-2-carboxamide
• InChI: InChI=1S/C20H16N4O3S/c25-18-9-8-15(17-7-4-12-28-17)23-24(18)11-10-21-19(26)20-22-13-16(27-20)14-5-2-1-3-6-14/h1-9,12-13H,10-11H2,(H,21,26)
• InChI Key: KWPAKOYWOBPRKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN=C(O2)C(=O)NCCN3C(=O)C=CC(=N3)C4=CC=CS4
• Molecular Formula: C20H16N4O3S
• Molecular Weight: 392.4 g/mol

Description

N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)-5-phenyloxazole-2-carboxamide is a useful research compound. Its molecular formula is C20H16N4O3S and its molecular weight is 392.43. The purity is usually 95%.
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Scientific Research Applications

Oxidative Rearrangement in Drug Metabolism

One study delves into the oxidative rearrangement of a candidate drug in blood plasma samples, focusing on a human neutrophil elastase inhibitor. This research highlights the lipid peroxide–mediated epoxidation leading to the transformation of the drug's core structure, providing insights into the drug metabolism process and the impact of oxidative stress on drug stability (Gu et al., 2015).

Antibacterial and Antifungal Activities

Another study explores the synthesis of hybrid molecules containing various moieties and investigates their biological activities, including antimicrobial, antilipase, and antiurease activities. This research suggests the potential for developing new therapeutic agents with varied biological activities (Başoğlu et al., 2013).

Esterification Using Novel Coupling Agents

Research on the esterification of carboxylic acids using novel coupling agents highlights the efficiency and selectivity of these agents in synthesizing esters, which are fundamental reactions in pharmaceutical chemistry (Won et al., 2007).

Herbicidal Activity

The modes of action of pyridazinone herbicides have been studied, indicating their inhibitory effects on photosynthesis and the Hill reaction in plants. This research provides a foundation for understanding the phytotoxic mechanisms of such compounds and their potential agricultural applications (Hilton et al., 1969).